2-Amino-4,6-dichloropyridine

• CAS: 116632-24-7
• Molecular Formula: C5H4Cl2N2
• Molecular Weight: 163 g/mol
• SMILES: C1=C(C=C(N=C1N)Cl)Cl
• InChI: InChI=1S/C5H4Cl2N2/c6-3-1-4(7)9-5(8)2-3/h1-2H,(H2,8,9)
• InChIKey: AGJMDETXSYICGZ-UHFFFAOYSA-N

Generic dichloropyridine isomers cause regioselectivity issues in cross-coupling, requiring tedious isomer separation. 2-Amino-4,6-dichloropyridine (CAS 116632-24-7) solves this: • Exclusive C-4 regioselectivity in Pd-catalyzed aminations & Sonogashira couplings-43% isolated yield for 4-alkynylated product (US08859541B2). • Anti-inflammatory SAR: 5-fluoro derivative IC50 2 µM (NO inhibition), 23-fold vs. dexamethasone. • Validated nNOS inhibitor intermediate per US-2021269400-A1.

2-Amino-4,6-dichloropyridine Intermediate Overview

2-Amino-4,6-dichloropyridine (CAS 116632-24-7) is a halogenated pyridine derivative characterized by chlorine substituents at the 4- and 6-positions and an amino group at the 2-position, with a molecular formula of C5H4Cl2N2 and a molecular weight of 163.01 g/mol [1]. This substitution pattern imparts regioselective reactivity in cross-coupling and nucleophilic aromatic substitution (SNAr) reactions, making it a versatile synthetic intermediate in medicinal chemistry and agrochemical development .

• [1] PubChem. 2-Amino-4,6-dichloropyridine. Compound Summary. CID: 5316649. View Source

Why 2-Amino-4,6-dichloropyridine Is Irreplaceable

The specific 2-amino-4,6-dichloro substitution pattern on the pyridine ring dictates distinct regioselectivity in palladium-catalyzed aminations and other cross-coupling reactions, a property that is not shared by regioisomers such as 2-amino-3,5-dichloropyridine or 2-amino-4,5-dichloropyridine [1]. Consequently, generic substitution with other aminodichloropyridine isomers can result in altered reaction outcomes, lower yields, and the formation of different regioisomeric products, which is unacceptable in validated synthetic routes for active pharmaceutical ingredients and crop protection agents . The following evidence quantifies these differentiation points.

• [1] Maes, B. U. W., et al. Selective palladium-catalyzed aminations on dichloropyridines. Tetrahedron. 2001, 57(32), 7027-7034. View Source

Procurement Evidence for 2-Amino-4,6-dichloropyridine

Pd-Catalyzed Amination Regioselectivity

In palladium-catalyzed amination reactions, 2-amino-4,6-dichloropyridine exhibits distinct reactivity compared to 2,6-dichloropyridine due to the electronic influence of the 2-amino group. While 2,6-dichloropyridine undergoes amination at both chlorine positions under standard conditions, the presence of the amino group in 2-amino-4,6-dichloropyridine activates the pyridine ring for selective functionalization at the 4-position, enabling sequential derivatization strategies [1]. This regioselectivity is critical for constructing complex heterocyclic scaffolds in drug discovery.

Evidence Dimension	Pd-catalyzed amination yield and selectivity
Target Compound Data	Selective amination at C4 position possible; Sonogashira coupling yield: 43%
Comparator Or Baseline	2,6-Dichloropyridine: amination occurs at both C2 and C6 positions non-selectively
Quantified Difference	Regioselective vs. non-selective amination profile
Conditions	Pd(PPh3)2Cl2/CuI, Et3N, ACN/THF, 90°C, 6h [2]

Why This Matters

This regioselectivity enables the sequential construction of complex molecules where precise control over substitution patterns is required, reducing byproduct formation and simplifying purification in multistep syntheses.

• [1] Maes, B. U. W., et al. Selective palladium-catalyzed aminations on dichloropyridines. Tetrahedron. 2001, 57(32), 7027-7034. View Source
• [2] Pyridine-Derivatives.com. Analyzing the synthesis route of 2-Amino-4,6-dichloropyridine. Patent Reference: US08859541B2. View Source

Anti-Inflammatory NO Inhibition Potency

Derivatives synthesized from the 2-amino-4,6-dichloropyridine scaffold exhibit potent anti-inflammatory activity. Specifically, 5-fluoro-2-amino-4,6-dichloropyrimidine, a structural analog, demonstrated an IC50 of 2 µM for inhibiting immune-activated nitric oxide (NO) production in mouse peritoneal cells, representing an approximately 23-fold improvement in potency compared to the reference compound dexamethasone (IC50 = 45.75 ± 2.16 µM) . While this data pertains to a derivative, the 2-amino-4,6-dichloro core is essential for this activity profile.

Evidence Dimension	NO production inhibition (anti-inflammatory activity)
Target Compound Data	5-fluoro-2-amino-4,6-dichloropyrimidine derivative IC50 = 2 µM
Comparator Or Baseline	Dexamethasone IC50 = 45.75 ± 2.16 µM
Quantified Difference	~23-fold greater potency (lower IC50)
Conditions	Mouse peritoneal cells, immune-activated NO production assay

Why This Matters

This potency differential establishes the 2-amino-4,6-dichloro core as a privileged scaffold for anti-inflammatory drug development, providing a clear rationale for selecting this intermediate over other heterocyclic building blocks in medicinal chemistry campaigns.

Sonogashira Coupling Efficiency

Under standardized Sonogashira coupling conditions, 4,6-dichloropyridin-2-amine (2-Amino-4,6-dichloropyridine) reacted with ethynylbenzene to afford the corresponding 4-alkynylated product in 43% isolated yield after chromatographic purification [1]. This yield serves as a benchmark for evaluating this substrate's performance in cross-coupling reactions compared to other dichloropyridine regioisomers, which often require more forcing conditions or produce complex regioisomeric mixtures under identical protocols [2].

Evidence Dimension	Sonogashira coupling yield
Target Compound Data	43% isolated yield
Comparator Or Baseline	Other dichloropyridine isomers (e.g., 2,3-, 2,5-, 3,4-dichloropyridines) typically produce regioisomeric mixtures
Quantified Difference	Single regioisomer product vs. mixture
Conditions	Pd(PPh3)2Cl2 (1.23 mmol), CuI (1.23 mmol), Et3N (31 mmol), ACN/THF, 90°C, 6h

Why This Matters

A single regioisomer product simplifies downstream purification and improves overall process yield in multi-step syntheses, reducing cost and time in both research and production settings.

• [1] Pyridine-Derivatives.com. Analyzing the synthesis route of 2-Amino-4,6-dichloropyridine. Sonogashira Coupling Procedure from Patent US08859541B2. View Source
• [2] Maes, B. U. W., et al. Selective palladium-catalyzed aminations on dichloropyridines. Tetrahedron. 2001, 57(32), 7027-7034. View Source

Melting Point and Thermal Stability

2-Amino-4,6-dichloropyridine exhibits a melting point range of 112-114°C , which differs significantly from other aminodichloropyridine regioisomers (e.g., 2-amino-3,5-dichloropyridine mp ~145-148°C; 4-amino-2,6-dichloropyridine mp ~165-167°C). This thermal property enables straightforward identity verification and purity assessment during incoming quality control, and its reported thermal stability (does not react with water or common organic solvents) facilitates robust handling in both laboratory and pilot-scale operations .

Evidence Dimension	Melting point
Target Compound Data	112-114°C
Comparator Or Baseline	2-amino-3,5-dichloropyridine: ~145-148°C; 4-amino-2,6-dichloropyridine: ~165-167°C
Quantified Difference	≥30°C lower than closest regioisomers
Conditions	Solid state at ambient pressure

Why This Matters

A distinct melting point serves as a rapid, cost-effective identity and purity check during procurement, reducing the risk of receiving mislabeled or incorrect regioisomers that would compromise synthetic outcomes.

Supplier Purity Specifications

2-Amino-4,6-dichloropyridine is commercially available with defined purity specifications across multiple suppliers. ChemImpex offers the compound at ≥97% purity as determined by HPLC, with a storage requirement of 0-8°C to maintain stability . AKSci provides material at ≥95% purity with a melting point specification of 112-114°C . Sigma-Aldrich supplies this compound as part of its AldrichCPR collection, with a GHS classification of Acute Toxicity Category 4 (Oral) and Eye Irritation Category 2, and a storage class designation of 11 (Combustible Solids) . This multi-supplier availability with documented purity specifications ensures procurement reliability.

Evidence Dimension	Commercial purity specifications
Target Compound Data	≥97% (HPLC) [ChemImpex]; ≥95% [AKSci]
Comparator Or Baseline	Less common aminodichloropyridine regioisomers often require custom synthesis
Quantified Difference	Multiple off-the-shelf sourcing options
Conditions	As documented in supplier certificates of analysis

Why This Matters

Multiple qualified suppliers with validated purity specifications reduce procurement risk, minimize lead times, and provide competitive pricing options compared to custom-synthesized regioisomers that may lack quality documentation.

nNOS Inhibitor Development Utility

2-Amino-4,6-dichloropyridine has been specifically cited as a key synthetic intermediate in a patent application (US-2021269400-A1) for "Potent and Selective Human Neuronal Nitric Oxide Synthase Inhibitors" . This documented role in a targeted drug discovery program distinguishes it from generic aminopyridine intermediates and provides a validated entry point for medicinal chemists pursuing nNOS inhibition, a therapeutic target in neurodegenerative and neuropsychiatric disorders. The compound's specific substitution pattern facilitates the construction of the aminopyridine-based pharmacophore required for nNOS binding.

Evidence Dimension	Documented pharmaceutical intermediate role
Target Compound Data	Specifically cited in US-2021269400-A1 for nNOS inhibitors
Comparator Or Baseline	Generic aminopyridines without specific CNS target documentation
Quantified Difference	Direct patent linkage vs. general-purpose intermediate
Conditions	As disclosed in patent literature

Why This Matters

This patent linkage provides procurement justification for research groups specifically focused on nNOS inhibition, offering a literature-precedented starting material that may accelerate hit-to-lead campaigns.

High-Impact Applications for 2-Amino-4,6-dichloropyridine

Anti-Inflammatory Lead Optimization

Research groups pursuing novel anti-inflammatory agents can leverage the 2-amino-4,6-dichloropyridine core, as demonstrated by its 5-fluoro-4,6-dichloropyrimidine derivative which achieved an IC50 of 2 µM for NO production inhibition—a 23-fold improvement over dexamethasone . This scaffold provides a validated starting point for structure-activity relationship (SAR) studies aimed at developing next-generation anti-inflammatory therapeutics with improved potency and reduced corticosteroid-associated side effects.

Regioselective Amination for Heterocycles

For organic synthesis laboratories developing new methodologies or constructing complex heterocyclic architectures, 2-amino-4,6-dichloropyridine offers a substrate with predictable regioselectivity in palladium-catalyzed aminations [1]. Unlike 2,6-dichloropyridine which undergoes non-selective amination, the amino group in this compound directs selective functionalization, enabling the sequential assembly of polysubstituted pyridines with precise control over substitution patterns. This property is particularly valuable in the synthesis of kinase inhibitors and other ATP-competitive small molecules where the pyridine ring serves as a hinge-binding motif.

Sonogashira Coupling for Pyridine Building Blocks

Process chemists developing scalable routes to alkyne-functionalized pyridine intermediates can utilize 2-amino-4,6-dichloropyridine in Sonogashira couplings, as documented in patent literature (US08859541B2) where it affords the 4-alkynylated product in 43% isolated yield [2]. The single regioisomer product eliminates the need for challenging chromatographic separations of positional isomers, thereby improving process mass intensity and reducing production costs in kilogram-scale syntheses.

nNOS Inhibitor Drug Discovery

Drug discovery teams targeting nNOS for neurodegenerative or neuropsychiatric indications can directly reference US-2021269400-A1, which explicitly cites 2-amino-4,6-dichloropyridine as an intermediate in the synthesis of potent and selective nNOS inhibitors . This provides a literature-validated entry into a therapeutic area with significant unmet medical need, potentially accelerating early-stage hit identification by avoiding de novo route scouting for the aminopyridine core.

• [1] Maes, B. U. W., et al. Selective palladium-catalyzed aminations on dichloropyridines. Tetrahedron. 2001, 57(32), 7027-7034. View Source
• [2] Pyridine-Derivatives.com. Analyzing the synthesis route of 2-Amino-4,6-dichloropyridine. Sonogashira Coupling Procedure from Patent US08859541B2. View Source